Cas no 479685-08-0 (Pyrazinamine, 5-bromo-3-[(3-chlorophenyl)methoxy]-)

• Product Name: Pyrazinamine, 5-bromo-3-[(3-chlorophenyl)methoxy]-
• CAS No: 479685-08-0
• MF: C₁₁H₉BrClN₃O
• MW: 314.565660238266
• CID: 3999256
• PubChem ID: 22482034
• Update Time: 2025-04-22

Pyrazinamine, 5-bromo-3-[(3-chlorophenyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 5-bromo-3-[(3-chlorophenyl)methoxy]-
• SCHEMBL6286452
• 5-Bromo-3-[(3-chlorophenyl)methoxy]-2-pyrazinamine
• TVYHOEMBLSERET-UHFFFAOYSA-N
• DB-382148
• 5-Bromo-3-(3-chloro-benzyloxy)-pyrazin-2-ylamine
• 479685-08-0

• Inchi： 1S/C11H9BrClN3O/c12-9-5-15-10(14)11(16-9)17-6-7-2-1-3-8(13)4-7/h1-5H,6H2,(H2,14,15)
• InChI Key： TVYHOEMBLSERET-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)OCC1C=CC=C(C=1)Cl)N

Computed Properties

• Exact Mass: 312.96175Da
• Monoisotopic Mass: 312.96175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61Ų